Cas no 77771-61-0 (5-Bromo-3,4-dimethylanisole)

• Product Name: 5-Bromo-3,4-dimethylanisole
• CAS No: 77771-61-0
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 5006079
• Update Time: 2025-04-24

5-Bromo-3,4-dimethylanisole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,4-dimethylanisole

• Inchi： 1S/C9H11BrO/c1-6-4-8(11-3)5-9(10)7(6)2/h4-5H,1-3H3
• InChI Key： KKXOFUOMSFGHNL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 5-Bromo-3,4-dimethylanisole

Professional Introduction to 5-Bromo-3,4-dimethylanisole (CAS No. 77771-61-0)

5-Bromo-3,4-dimethylanisole, a compound with the chemical formula C₈H₉BrO, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 77771-61-0, has garnered considerable attention due to its versatile applications in the development of novel agrochemicals and medicinal agents. The presence of both bromine and methyl substituents on an anisole backbone imparts unique reactivity, making it a valuable building block for further chemical transformations.

The structural characteristics of 5-Bromo-3,4-dimethylanisole enable its use in various synthetic pathways. Its bromine moiety is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biologically active compounds, including therapeutic agents targeting various diseases.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors for treating neurological disorders. 5-Bromo-3,4-dimethylanisole has been utilized as a key precursor in the synthesis of ligands that interact with specific neurotransmitter receptors. For instance, studies have demonstrated its role in developing novel compounds that modulate serotonin receptors, which are implicated in conditions such as depression and anxiety. The dimethyl substitution pattern enhances lipophilicity, improving membrane permeability and thus bioavailability.

The agrochemical sector has also benefited from the applications of 5-Bromo-3,4-dimethylanisole. Its derivatives have been explored as intermediates in the synthesis of herbicides and fungicides. The bromine atom facilitates further functionalization, allowing chemists to tailor the compound’s properties for specific agricultural needs. Recent research indicates that certain derivatives exhibit potent activity against resistant plant pathogens, offering promising solutions for sustainable agriculture.

From a synthetic chemistry perspective, 5-Bromo-3,4-dimethylanisole serves as a versatile scaffold for generating diverse libraries of compounds. Its reactivity allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR). This approach is crucial in drug discovery pipelines, where high-throughput screening of compound libraries is employed to identify lead candidates with optimal pharmacological profiles.

The compound’s stability under various reaction conditions makes it an attractive choice for industrial applications. It can be stored and handled under standard laboratory conditions without significant degradation, ensuring consistency in synthetic processes. Moreover, advances in green chemistry have led to the development of more environmentally friendly synthetic routes for producing 5-Bromo-3,4-dimethylanisole, aligning with global efforts to reduce chemical waste and energy consumption.

In conclusion, 5-Bromo-3,4-dimethylanisole (CAS No. 77771-61-0) is a multifaceted compound with broad utility across multiple sectors. Its role in pharmaceuticals and agrochemicals underscores its importance as a chemical intermediate. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain a cornerstone in organic synthesis and material science.